Cas no 2320896-81-7 (N-{2-3-(difluoromethyl)azetidin-1-yl-2-oxoethyl}-N-methylmethanesulfonamide)

• Product Name: N-{2-3-(difluoromethyl)azetidin-1-yl-2-oxoethyl}-N-methylmethanesulfonamide
• CAS No: 2320896-81-7
• MF: C₈H₁₄F₂N₂O₃S
• MW: 256.270167827606
• CID: 5341120
• Update Time: 2025-07-15

N-{2-3-(difluoromethyl)azetidin-1-yl-2-oxoethyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-(difluoromethyl)azetidin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide
• N-[2-[3-(difluoromethyl)azetidin-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide
• N-{2-3-(difluoromethyl)azetidin-1-yl-2-oxoethyl}-N-methylmethanesulfonamide

• Inchi： 1S/C8H14F2N2O3S/c1-11(16(2,14)15)5-7(13)12-3-6(4-12)8(9)10/h6,8H,3-5H2,1-2H3
• InChI Key： WMSQZVFTAOCBQU-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC(N1CC(C(F)F)C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: -0.1
• Topological Polar Surface Area: 66.1

Additional information on N-{2-3-(difluoromethyl)azetidin-1-yl-2-oxoethyl}-N-methylmethanesulfonamide

N-{2-[3-(Difluoromethyl)azetidin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 2320896-81-7, commonly referred to as N-{2-[3-(difluoromethyl)azetidin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The difluoromethyl group and the azetidine ring are key structural elements that contribute to its distinctive properties.

Recent studies have highlighted the importance of difluoromethyl-containing compounds in medicinal chemistry, particularly due to their ability to modulate biological activities through precise stereochemical control. The azetidine ring, a four-membered cyclic amine, adds rigidity and unique electronic properties to the molecule, making it a valuable scaffold for drug design. The combination of these features positions this compound as a promising candidate for further research in therapeutic areas such as oncology and infectious diseases.

The synthesis of N-{2-[3-(difluoromethyl)azetidin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide involves a multi-step process that includes the formation of the azetidine ring and subsequent functionalization with the difluoromethyl group. Researchers have employed advanced methodologies, such as organocatalytic reactions and transition-metal-catalyzed couplings, to achieve high yields and selectivity in its preparation. These advancements underscore the growing sophistication in synthetic chemistry techniques aimed at constructing complex molecular architectures.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against various enzymes and receptors implicated in disease pathways. For instance, studies have shown its ability to inhibit kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its selectivity profile indicates that it may serve as a lead compound for developing treatments targeting specific cellular mechanisms without significant off-target effects.

The methanesulfonamide moiety within the molecule plays a crucial role in modulating its pharmacokinetic properties. This group enhances solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the presence of the difluoromethyl group contributes to lipophilicity, enabling better penetration into biological membranes while maintaining metabolic stability.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with target proteins, revealing key residues responsible for its activity. Such information is invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, N-{2-[3-(difluoromethyl)azetidin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas. Continued exploration into its properties will undoubtedly yield further insights into its applications and contribute to the advancement of medicinal chemistry.